Cas no 2228917-55-1 (2-(3-bromo-2,2-dimethylpropyl)pyrazolo1,5-apyrimidine)

• Product Name: 2-(3-bromo-2,2-dimethylpropyl)pyrazolo1,5-apyrimidine
• CAS No: 2228917-55-1
• MF: C₁₁H₁₄BrN₃
• MW: 268.15296125412
• CID: 6335675
• PubChem ID: 165967932
• Update Time: 2025-10-30

2-(3-bromo-2,2-dimethylpropyl)pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2,2-dimethylpropyl)pyrazolo1,5-apyrimidine
• EN300-1921199
• 2-(3-bromo-2,2-dimethylpropyl)pyrazolo[1,5-a]pyrimidine
• 2228917-55-1

• Inchi： 1S/C11H14BrN3/c1-11(2,8-12)7-9-6-10-13-4-3-5-15(10)14-9/h3-6H,7-8H2,1-2H3
• InChI Key： FLKWRDBRGUTBGH-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=C2N=CC=CN2N=1

Computed Properties

• Exact Mass: 267.03711g/mol
• Monoisotopic Mass: 267.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.2Ų

Additional information on 2-(3-bromo-2,2-dimethylpropyl)pyrazolo1,5-apyrimidine

Professional Introduction to Compound with CAS No. 2228917-55-1 and Product Name: 2-(3-bromo-2,2-dimethylpropyl)pyrazolo[1,5-a]pyrimidine

The compound with the CAS number 2228917-55-1 and the product name 2-(3-bromo-2,2-dimethylpropyl)pyrazolo[1,5-a]pyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a fused pyrazole and pyrimidine ring system, has garnered considerable attention due to its structural complexity and potential biological activities. The presence of a 3-bromo-2,2-dimethylpropyl substituent enhances its chemical reactivity, making it a valuable scaffold for further derivatization and drug discovery efforts.

In recent years, the development of novel small molecules with intricate molecular architectures has been a cornerstone of medicinal chemistry research. The pyrazolo[1,5-a]pyrimidine core is particularly noteworthy, as it has been extensively explored for its pharmacological properties. This bicyclic system exhibits a high degree of flexibility, allowing for diverse functionalization strategies that can modulate its biological activity. The bromine atom at the 3-position serves as a versatile handle for cross-coupling reactions, enabling the introduction of various pharmacophores while maintaining the integrity of the core heterocyclic framework.

One of the most compelling aspects of this compound is its potential in oncology research. The pyrazolo[1,5-a]pyrimidine scaffold is known to interact with multiple biological targets, including kinases and other enzymes involved in cancer cell proliferation. Preclinical studies have demonstrated that derivatives of this scaffold can exhibit potent inhibitory effects on pathways critical for tumor growth and survival. The incorporation of the 3-bromo-2,2-dimethylpropyl group not only improves solubility but also enhances binding affinity to target proteins, making it an attractive candidate for further investigation.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. Transition-metal-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled efficient construction of complex derivatives with minimal side products. These techniques are particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for optimizing biological activity. The brominated pyrazolo[1,5-a]pyrimidine derivative serves as an excellent precursor for generating libraries of compounds for high-throughput screening (HTS) campaigns.

The pharmacokinetic properties of 2-(3-bromo-2,2-dimethylpropyl)pyrazolo[1,5-a]pyrimidine are also of great interest. Studies indicate that this compound exhibits reasonable oral bioavailability and metabolic stability in preclinical models. These characteristics are crucial for evaluating its potential as a therapeutic agent. Additionally, the structural features of this molecule contribute to its ability to cross the blood-brain barrier (BBB), which is a significant advantage for treating central nervous system (CNS) disorders.

In conclusion, the compound with CAS number 2228917-55-1 and product name 2-(3-bromo-2,2-dimethylpropyl)pyrazolo[1,5-a]pyrimidine represents a promising lead in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development. As synthetic chemistry continues to evolve, new derivatives of this scaffold are likely to emerge with enhanced therapeutic potential. The ongoing exploration of this molecule underscores its importance in advancing drug discovery efforts across multiple therapeutic areas.